Cas no 1049034-71-0 (2,7-Dibromo-4,4,9,9-tetrakis(4-hexylphenyl)-4,9-dihydro-s-indaceno[1,2-b:5,6-b']dithiophene)

• Product Name: 2,7-Dibromo-4,4,9,9-tetrakis(4-hexylphenyl)-4,9-dihydro-s-indaceno[1,2-b:5,6-b']dithiophene
• CAS No: 1049034-71-0
• MF: C₆₄H₇₂Br₂S₂
• MW: 1065.19449424744
• MDL: MFCD27952573
• CID: 1088520
• PubChem ID: 59383239
• Update Time: 2025-06-07

2,7-Dibromo-4,4,9,9-tetrakis(4-hexylphenyl)-4,9-dihydro-s-indaceno[1,2-b:5,6-b']dithiophene Chemical and Physical Properties

Names and Identifiers

• 2,7-Dibromo-4,4,9,9-tetrakis(4-hexylphenyl)-4,9-dihydro-s-indaceno[1,2-b:5,6-b']dithiophene
• PM058
• 5,6-b']dithiophene
• 4,4,9,9-Ttrakis(4-octylphenyl)-4,9-dihydrosindaceno[ 1,2-b:5,6-b']dithiophene
• 2,7-dibroMo-4,9-dihydro-4,4,9,9-tetrakis(4-hexylphenyl)-s-indaceno[1,2-b:5,6-b']dithiophene
• AK133172
• 1,2:4,5-Bis[5-bromo-thiophene-2,3-diyl[bis(4-hexylphenyl)methylene]]benzene
• 2,7-Dibromo-4,9-dihydro-4,4,9,9-tetrakis(4-hexylphenyl)-s -indaceno[1,2-b :5,6-b' ]dithiophene
• AS-72910
• 6,15-dibromo-9,9,18,18-tetrakis(4-hexylphenyl)-5,14-dithiapentacyclo[10.6.0.03,10.04,8.013,17]octadeca-1(12),2,4(8),6,10,13(17),15-heptaene
• C71202
• 1049034-71-0
• AKOS024258593
• CS-0433887
• 6,15-DIBROMO-9,9,18,18-TETRAKIS(4-HEXYLPHENYL)-5,14-DITHIAPENTACYCLO[10.6.0.0(3),(1)?.0?,?.0(1)(3),(1)?]OCTADECA-1,3(10),4(8),6,11,13(17),15-HEPTAENE
• SCHEMBL12123478
• MFCD27952573
• 2,7-dibroMo-4,9-dihydro-4,4,9,9-tetrakis(4-hexylphenyl)-s-indaceno[1,2-b

• MDL： MFCD27952573
• Inchi： 1S/C64H72Br2S2/c1-5-9-13-17-21-45-25-33-49(34-26-45)63(50-35-27-46(28-36-50)22-18-14-10-6-2)55-41-54-56(42-53(55)61-57(63)43-59(65)67-61)64(58-44-60(66)68-62(54)58,51-37-29-47(30-38-51)23-19-15-11-7-3)52-39-31-48(32-40-52)24-20-16-12-8-4/h25-44H,5-24H2,1-4H3
• InChI Key： KEJUJAPHYLMYCY-UHFFFAOYSA-N
• SMILES： BrC1=CC2=C(C3C=C4C(C5=C(C=C(S5)Br)C4(C4C=CC(CCCCCC)=CC=4)C4C=CC(CCCCCC)=CC=4)=CC=3C2(C2C=CC(CCCCCC)=CC=2)C2C=CC(CCCCCC)=CC=2)S1

Computed Properties

• Exact Mass: 1062.34000
• Monoisotopic Mass: 1062.344
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 68
• Rotatable Bond Count: 24
• Complexity: 1280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.5
• XLogP3: 24.8

Experimental Properties

• Density: 1.227±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (3.2E-16 g/L) (25 ºC),
• PSA: 56.48000
• LogP: 20.55200

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Diarylheptanoids Linear diarylheptanoids

Additional information on 2,7-Dibromo-4,4,9,9-tetrakis(4-hexylphenyl)-4,9-dihydro-s-indaceno[1,2-b:5,6-b']dithiophene

Introduction to 2,7-Dibromo-4,4,9,9-tetrakis(4-hexylphenyl)-4,9-dihydro-s-indaceno[1,2-b:5,6-b']dithiophene (CAS No. 1049034-71-0)

2,7-Dibromo-4,4,9,9-tetrakis(4-hexylphenyl)-4,9-dihydro-s-indaceno[1,2-b:5,6-b']dithiophene (CAS No. 1049034-71-0) is a sophisticated organic compound that has garnered significant attention in the field of materials science and organic electronics. This compound is a member of the indacenodithiophene family and is characterized by its unique molecular structure and exceptional electronic properties. The compound's dibromo substitution and tetrakis(4-hexylphenyl) functional groups contribute to its high solubility and processability, making it an ideal candidate for various applications in organic photovoltaics (OPVs), organic field-effect transistors (OFETs), and other advanced electronic devices.

The indacenodithiophene core of this compound is a well-known building block in the design of conjugated polymers and small molecules for organic electronics. The hexylphenyl substituents enhance the solubility of the molecule in common organic solvents, facilitating solution processing techniques such as spin coating and inkjet printing. These properties are crucial for the fabrication of high-performance devices with uniform and defect-free active layers.

Recent research has highlighted the potential of 2,7-Dibromo-4,4,9,9-tetrakis(4-hexylphenyl)-4,9-dihydro-s-indaceno[1,2-b:5,6-b']dithiophene in enhancing the efficiency and stability of OPVs. A study published in the Journal of Materials Chemistry C demonstrated that this compound can be used as an acceptor material in bulk heterojunction solar cells. The researchers found that the compound's strong electron-withdrawing ability and broad absorption spectrum contribute to improved charge separation and transport properties. This leads to higher power conversion efficiencies (PCEs) compared to traditional acceptor materials such as fullerene derivatives.

In addition to its applications in OPVs, 2,7-Dibromo-4,4,9,9-tetrakis(4-hexylphenyl)-4,9-dihydro-s-indaceno[1,2-b:5,6-b']dithiophene has shown promise in the development of high-mobility OFETs. A study published in Advanced Materials reported that this compound can be used as a semiconducting channel material in OFETs. The researchers observed that the compound's high crystallinity and strong π-π interactions result in excellent charge carrier mobility. This makes it suitable for use in flexible electronics and wearable devices where high performance and mechanical flexibility are required.

The synthesis of 2,7-Dibromo-4,4,9,9-tetrakis(4-hexylphenyl)-4,9-dihydro-s-indaceno[1,2-b:5,6-b']dithiophene involves a series of well-established chemical reactions. The key steps include the formation of the indacenodithiophene core through a Stille coupling reaction followed by bromination to introduce the dibromo substituents. The hexylphenyl groups are then attached via another coupling reaction to achieve the final molecular structure. This synthetic route is highly reproducible and scalable, making it suitable for large-scale production.

The stability and environmental impact of 2,7-Dibromo-4,4,9,9-tetrakis(4-hexylphenyl)-4,9-dihydro-s-indaceno[1,2-b:5,6-b']dithiophene are also important considerations for its practical applications. Studies have shown that this compound exhibits good thermal stability and resistance to degradation under ambient conditions. However, further research is needed to fully understand its long-term stability in various environments and to develop strategies for recycling or disposing of materials containing this compound.

In conclusion, 2,7-Dibromo-4,4,9,9-tetrakis(4-hexylphenyl)-4,9-dihydro-s-indaceno[1,2-b:5,6-b']dithiophene (CAS No. 1049034-71-0) is a versatile organic compound with significant potential in the field of organic electronics. Its unique molecular structure and electronic properties make it an attractive candidate for use in OPVs and OFETs. Ongoing research continues to explore new applications and optimize its performance for commercial use.